Cas no 1417635-00-7 (2-(pyridin-2-yl)morpholine dihydrochloride)

• Product Name: 2-(pyridin-2-yl)morpholine dihydrochloride
• CAS No: 1417635-00-7
• MF: C₉H₁₃ClN₂O
• MW: 200.67
• CID: 5324652
• PubChem ID: 71692418
• Update Time: 2025-06-16

2-(pyridin-2-yl)morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)morpholine dihydrochloride

• Inchi： 1S/C9H12N2O.ClH/c1-2-4-11-8(3-1)9-7-10-5-6-12-9;/h1-4,9-10H,5-7H2;1H
• InChI Key： LLEOGDROJQOSBK-UHFFFAOYSA-N
• SMILES： C1(C2OCCNC2)N=CC=CC=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(pyridin-2-yl)morpholine dihydrochloride

Comprehensive Overview of 2-(Pyridin-2-yl)morpholine Dihydrochloride (CAS No. 1417635-00-7)

2-(Pyridin-2-yl)morpholine dihydrochloride (CAS No. 1417635-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine-morpholine hybrid structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its dihydrochloride salt form enhances solubility, making it particularly valuable in drug discovery and development. Researchers are increasingly exploring its potential in targeting kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.

The growing demand for heterocyclic compounds like 2-(pyridin-2-yl)morpholine dihydrochloride reflects broader industry shifts toward small-molecule drug development. With the rise of AI-driven drug design and high-throughput screening, this compound's structural flexibility allows for rapid optimization in lead compound identification. Its morpholine ring contributes to improved pharmacokinetic properties, a hot topic in medicinal chemistry forums. Recent publications highlight its role in modulating protein-protein interactions, a key focus area for tackling undruggable targets in oncology and neurodegenerative diseases.

From a synthetic perspective, CAS No. 1417635-00-7 exemplifies advancements in green chemistry applications. Laboratories now prioritize atom-efficient synthesis routes for such intermediates, reducing waste and energy consumption—a response to the pharmaceutical industry's sustainability goals. Analytical techniques like LC-MS and NMR spectroscopy are critical for quality control, ensuring batch-to-batch consistency for this high-purity reagent. These practices address frequent search queries about compound characterization methods and QC protocols in academic and industrial settings.

The compound's pyridine moiety also makes it relevant to catalysis research, particularly in ligand design for transition metal complexes. This intersects with trending searches around organocatalysts and asymmetric synthesis. Furthermore, its dihydrochloride form (often queried as "salt vs free base differences") offers advantages in formulation stability—a recurring theme in preformulation studies discussions. Patent analyses reveal its inclusion in several drug candidate patents, underscoring its commercial relevance.

For researchers investigating structure-activity relationships (SAR), 2-(pyridin-2-yl)morpholine dihydrochloride provides a scaffold for exploring hydrogen bonding networks and conformational rigidity. These molecular features are frequently searched in context of bioisosteric replacements and scaffold hopping strategies. The compound's logP values and pKa data (common analytical search terms) further support its utility in ADMET prediction models, crucial for modern computational chemistry workflows.

In conclusion, 1417635-00-7 represents a compelling case study in how bridged heterocycles address contemporary challenges in drug discovery. Its dual functionality—combining pyridine's metal-coordinating capacity with morpholine's solubility-enhancing properties—makes it a subject of ongoing innovation. As the scientific community intensifies efforts around fragment-based drug design and targeted degradation technologies, this compound's relevance will likely expand, answering persistent industry questions about multifunctional building blocks for next-generation therapeutics.